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Compound of Interest

Compound Name: LDN-192960

Cat. No.: B2528581

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a dimethyl sulfoxide (DMSO)
stock solution of LDN-192960, a potent inhibitor of Haspin and Dual-specificity Tyrosine-
regulated Kinase 2 (DYRK2). Adherence to this protocol will ensure the accurate and
consistent preparation of this reagent for use in various biological assays.

Summary of Key Data

A clear understanding of the physicochemical properties of LDN-192960 is critical for accurate
stock solution preparation. The table below summarizes essential quantitative data for both the
free base and hydrochloride salt forms of the compound.
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Property LDN-192960 (Free Base) LDN'm%o_
(Hydrochloride)

Molecular Formula C18H20N202S C18H20N202S « 2HCI
Molecular Weight 328.43 g/mol [1] 401.4 g/mol [2][3]
Solubility in DMSO 25 mg/mL (76.12 mM)[1][4] 30 mg/mL[2] or 33 mg/mL[3]
Recommended Solvent Anhydrous/Fresh DMSO Anhydrous/Fresh DMSO
Storage of Powder -20°C for up to 3 years[4] Store at -20°CJ3]

-80°C for up to 6 months; -80°C for up to 6 months;

Storage of Stock Solution
-20°C for up to 1 month[1][4] -20°C for up to 1 month[3][5]

Note: The solubility of LDN-192960 in DMSO can be affected by the presence of moisture. It is
highly recommended to use fresh, anhydrous DMSO for the preparation of stock solutions.[4]
[5][6] The use of ultrasonic agitation may be necessary to fully dissolve the compound.[1][4]

Experimental Protocol: Preparation of a 10 mM LDN-
192960 Stock Solution in DMSO

This protocol details the steps for preparing a 10 mM stock solution of LDN-192960. This
concentration is a common starting point for serial dilutions in many experimental settings.

Materials:

LDN-192960 (free base or hydrochloride salt)

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or vials

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Vortex mixer
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» Ultrasonic water bath
Procedure:
o Determine the required mass of LDN-192960:

o Use the following formula to calculate the mass of LDN-192960 required to prepare the
desired volume of a 10 mM stock solution: Mass (mg) = 10 mM * Volume (mL) * Molecular
Weight ( g/mol ) / 1000

o Example for 1 mL of 10 mM stock solution:
» LDN-192960 (Free Base): Mass = 10 * 1 * 328.43 / 1000 = 3.28 mg
= LDN-192960 (Hydrochloride): Mass =10 * 1 * 401.4 / 1000 = 4.01 mg
e Weighing the Compound:

o Carefully weigh the calculated amount of LDN-192960 powder using a calibrated
analytical balance.

o Transfer the weighed powder to an appropriately sized microcentrifuge tube or vial.
e Adding the Solvent:

o Add the desired volume of anhydrous DMSO to the tube containing the LDN-192960
powder.

 Dissolution:
o Tightly cap the tube and vortex thoroughly for at least 1-2 minutes to facilitate dissolution.
o Visually inspect the solution for any undissolved patrticles.

o If particles remain, place the tube in an ultrasonic water bath for 5-10 minutes, or until the
compound is fully dissolved.[1][4] Gentle warming to 37°C can also aid in dissolution.[3]

» Aliquoting and Storage:
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o Once the LDN-192960 is completely dissolved, it is recommended to aliquot the stock
solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

o Store the aliquots in tightly sealed tubes at -20°C for short-term storage (up to 1 month) or
at -80°C for long-term storage (up to 6 months).[1][3][4][5]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the signaling pathway inhibited by LDN-192960 and the
experimental workflow for preparing the stock solution.
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Inhibition by LDN-192960 Downstream Effects

(Cell Cycle Progressior)
' LDN-192960 T
i DYRK2 =

Histone H3 Thr3
Phosphorylation

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2528581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

1. Weigh LDN-192960

2. Add Anhydrous DMSO
[ 3. Vortex & Sonicate )

i

Not Dissolved

Visually Inspect for
Complete Dissolution

Dissolved

4. Aliquot into
Single-Use Tubes

5. Store at -20°C or -80°C

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b2528581?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2528581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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